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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of
Cesium Chromate (Cs2CrOa4). The information is curated for professionals in research and
development who require detailed data on the thermal stability and behavior of this inorganic
compound. This document outlines the known thermal properties, presents a generalized
experimental protocol for thermal analysis, and includes visualizations to illustrate key
processes.

Introduction to Cesium Chromate

Cesium chromate is a yellow crystalline solid with the chemical formula Cs2CrOa.[1] It is the
cesium salt of chromic acid and crystallizes in the orthorhombic system.[1] Historically, its
primary application was in the manufacturing of vacuum tubes, where it was used to produce
cesium vapor through a reaction with reducing agents like silicon, boron, or titanium.[1][2]
Currently, its use is predominantly in academic research as a precursor for other chemical
compounds.[1]

Physicochemical Properties

A summary of the key physical and chemical properties of cesium chromate is presented in
Table 1. This data is essential for understanding its behavior under various experimental
conditions.
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Table 1: Physicochemical Properties of Cesium Chromate

Property Value Reference(s)
Chemical Formula Cs2CrOa [1]

Molar Mass 381.81 g/mol

Appearance Yellow crystalline solid [1]

Crystal Structure Orthorhombic [1]

Density 4.237 g/cm3

Solubility in Water 45.50 g/100 g (at 25 °C)

, _ Reducing agents, combustible
Incompatible Materials ) ) ) [3]
materials, organic materials

Thermal Behavior and Decomposition

The thermal stability of alkali metal compounds, including chromates, generally increases down
the group.[4][5] This trend suggests that cesium chromate is a highly thermally stable
compound.

Thermal Transitions

Detailed studies on the specific thermal decomposition temperature of cesium chromate are
not extensively available in peer-reviewed literature. However, its melting point is well-
documented. The primary thermal event observed upon heating is melting, which occurs at a
high temperature. It is understood that decomposition happens at temperatures above its
melting point. The known thermal properties are summarized in Table 2.

Table 2: Thermal Properties of Cesium Chromate
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Thermal Property Temperature Range Observations Reference(s)
) ) 954 - 961 °C (1227 - Transition from solid
Melting Point o -
1234 K) to liquid phase.
Specific temperature
Decomposition Above melting point not well-defined in [3]
literature.
N Cesium Oxides (e.g., Hazardous fumes
Decomposition ]
Cs20), Chromium produced upon [3][6]
Products

Oxides (e.g., Cr203)

decomposition.

Decomposition Pathway

While a definitive reaction mechanism for the simple thermal decomposition of cesium
chromate is not extensively detailed, the expected products upon strong heating are cesium

and chromium oxides.[3][6] A possible decomposition reaction is hypothesized below. The

exact stoichiometry and the specific oxides formed can vary depending on the temperature and

atmospheric conditions.

High Temperature (> 961 °C)

Cesium Chromate (liquid)

> LRI TeLSlL Chromium(lll) Oxide
Products

Oxygen Gas

Click to download full resolution via product page

Hypothesized thermal decomposition pathway of Cesium Chromate.

Experimental Protocol for Thermal Analysis
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To determine the precise decomposition temperature and characterize the thermal stability of a
compound like cesium chromate, Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC) are the recommended techniques.[7] A general protocol for these
analyses is provided below.

Instrumentation

e Simultaneous Thermal Analyzer (STA) capable of performing TGA and DSC, or separate
TGA and DSC instruments.

e High-purity inert gas supply (e.g., Nitrogen, Argon).
e Sample pans (e.g., platinum or alumina).

e Analytical balance for accurate sample weighing.

Procedure

 Instrument Calibration: Calibrate the TGA for mass and the DSC for temperature and
enthalpy according to the manufacturer's specifications. Indium is a common standard for
DSC calibration.

e Sample Preparation:

o Accurately weigh 5-10 mg of finely powdered cesium chromate into a clean, tared
TGA/DSC sample pan.

o Place an empty, clean pan on the reference balance.
e Experimental Conditions:

o Atmosphere: Purge the instrument with a high-purity inert gas (e.g., nitrogen) at a flow rate
of 20-50 mL/min to ensure a non-reactive environment.

o Temperature Program:

» Equilibrate the sample at a starting temperature of 30 °C.
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» Heat the sample from 30 °C to a final temperature of 1200 °C. A temperature higher
than the melting point is necessary to observe decomposition.

» Use a constant heating rate (e.g., 10 °C/min). Slower heating rates can provide better
resolution of thermal events.[8]

o Data Acquisition: Record the sample mass (TGA), the derivative of the mass change (DTG),
and the differential heat flow (DSC) as a function of temperature.

o Data Analysis:

o TGA Curve: Analyze the plot of mass versus temperature. A significant loss of mass
indicates decomposition. The onset temperature of this mass loss is taken as the
decomposition temperature.

o DTG Curve: The peak of the derivative curve indicates the temperature at which the rate
of mass loss is maximal.

o DSC Curve: Analyze the plot of heat flow versus temperature. Endothermic or exothermic
peaks correspond to thermal events such as melting, crystallization, or decomposition.
The melting point will be observed as a sharp endothermic peak around 954-961 °C.
Decomposition may appear as a subsequent endothermic or exothermic event.
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Experimental Workflow for Thermal Analysis
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Workflow for determining the thermal properties of Cesium Chromate.
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Safety Considerations

Cesium chromate is a hazardous substance. It is classified as an oxidizer, a skin sensitizer,
and a carcinogen.[3][6] Appropriate personal protective equipment, including gloves, safety
goggles, and respiratory protection, should be used when handling this compound. All work
should be conducted in a well-ventilated area or a fume hood. The thermal decomposition of
cesium chromate produces toxic chromium and cesium oxide fumes, necessitating careful
handling and disposal in accordance with local regulations.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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